Cas no 1408057-45-3 ((1S)-3,3-difluorocyclopentane-1-carboxylic acid)

• Product Name: (1S)-3,3-difluorocyclopentane-1-carboxylic acid
• CAS No: 1408057-45-3
• MF: C₆H₈F₂O₂
• MW: 150.123329162598
• MDL: MFCD23106012
• CID: 3162763
• PubChem ID: 58277552
• Update Time: 2025-04-21

(1S)-3,3-difluorocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3,3-Difluorocyclopentanecarboxylic acid
• (1S)-3,3-difluorocyclopentane-1-carboxylic acid
• (1S)-3,3-Difluoro-cyclopentanecarboxylic acid
• MFCD23106012
• AS-51797
• P13555
• CS-0054812
• AKOS025290317
• (S)-3,3-Difluorocyclopentanecarboxylicacid
• PB33719
• Cyclopentanecarboxylic acid, 3,3-difluoro-, (1S)-
• 1408057-45-3
• DXLZFZGHXIZHFB-BYPYZUCNSA-N

• MDL： MFCD23106012
• Inchi： 1S/C6H8F2O2/c7-6(8)2-1-4(3-6)5(9)10/h4H,1-3H2,(H,9,10)/t4-/m0/s1
• InChI Key： DXLZFZGHXIZHFB-BYPYZUCNSA-N
• SMILES： FC1(CC[C@H](C(=O)O)C1)F

Computed Properties

• Exact Mass: 150.04923582g/mol
• Monoisotopic Mass: 150.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 222.6±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1S)-3,3-difluorocyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)